Cas no 868362-22-5 (Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate)

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate structure
868362-22-5 structure
Product Name:Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
CAS No:868362-22-5
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD11975617
CID:844399
PubChem ID:11701131
Update Time:2024-10-26

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
    • [1,2,4]Triazolo[1,5-a]pyridine-6-carboxylic acid methyl ester
    • C8H7N3O2
    • Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate (ACI)
    • AKOS016013492
    • [1,2,4]Triazolo[1,5-a]pyridine-6-carboxylic acid, methyl ester
    • 868362-22-5
    • EN300-1644696
    • AS-42871
    • PB29910
    • VKWWOACWUHQYLZ-UHFFFAOYSA-N
    • SY129607
    • Methyl[1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
    • DB-076748
    • MFCD11975617
    • DTXSID90470793
    • CS-0053798
    • SCHEMBL3614810
    • MDL： MFCD11975617
    • Inchi： 1S/C8H7N3O2/c1-13-8(12)6-2-3-7-9-5-10-11(7)4-6/h2-5H,1H3
    • InChI Key： VKWWOACWUHQYLZ-UHFFFAOYSA-N
    • SMILES： O=C(C1=CN2C(=NC=N2)C=C1)OC

Computed Properties

  • Exact Mass: 177.053826475g/mol
  • Monoisotopic Mass: 177.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.5Ų

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Pricemore >>

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Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Production Method

Production Method 1

664305-43-5 664305-43-5
868362-22-5 868362-22-5
Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride Solvents: Tetrahydrofuran ;  rt → 0 °C; 5 - 10 min, < 20 °C; 3 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
New method for the general synthesis of [1,2,4]triazolo[1,5-a]pyridines
Huntsman, Elliott; et al, European Journal of Organic Chemistry, 2005, (17), 3761-3765

Production Method 2

4637-24-5 4637-24-5
36052-24-1 36052-24-1
868362-22-5 868362-22-5
Reaction Conditions
1.1 Solvents: Isopropanol ;  rt; 3 d, reflux; 50 °C
1.2 Reagents: Hydroxyamine hydrochloride ;  overnight, 50 °C
2.1 Reagents: Trifluoroacetic anhydride Solvents: Tetrahydrofuran ;  rt → 0 °C; 5 - 10 min, < 20 °C; 3 h, rt
2.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
New method for the general synthesis of [1,2,4]triazolo[1,5-a]pyridines
Huntsman, Elliott; et al, European Journal of Organic Chemistry, 2005, (17), 3761-3765

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Raw materials

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Preparation Products

Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
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(CAS:868362-22-5)Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
Order Number:A901712
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:09
Price ($):220.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:868362-22-5)Methyl [1,2,4]triazolo[1,5-a]pyridine-6-carboxylate
A901712
Purity:99%
Quantity:5g
Price ($):220.0
Email